5-amino-3-((4-chlorophenyl)amino)-1H-pyrazole-4-carbonitrile
Cat. No. B8478884
M. Wt: 233.66 g/mol
InChI Key: VFOAXEJUBSLWIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09365556B2
Procedure details
Dissolved 2-(((4-chlorophenyl)amino)(methylthio)methylene)malononitrile in EtOH (100 mL) and added hydrazine hydrate (1 eq), then heated to reflux until complete by TLC (absence of starting material, 18 hrs). Poured into ice water and filtered to obtain 5-amino-3-((4-chlorophenyl)amino)-1H-pyrazole-4-carbonitrile as a yellow powder.
Name
2-(((4-chlorophenyl)amino)(methylthio)methylene)malononitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[C:12]([C:15]#[N:16])[C:13]#[N:14])SC)=[CH:4][CH:3]=1.O.[NH2:18][NH2:19]>CCO>[NH2:14][C:13]1[NH:19][N:18]=[C:9]([NH:8][C:5]2[CH:6]=[CH:7][C:2]([Cl:1])=[CH:3][CH:4]=2)[C:12]=1[C:15]#[N:16] |f:1.2|
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Inputs
Step One
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Name
|
2-(((4-chlorophenyl)amino)(methylthio)methylene)malononitrile
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC=C(C=C1)NC(SC)=C(C#N)C#N
|
|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCO
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
Step Three
[Compound]
|
Name
|
ice water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated
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TEMPERATURE
|
Type
|
TEMPERATURE
|
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Details
|
to reflux until complete by TLC (absence of starting material, 18 hrs)
|
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Duration
|
18 h
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C(=NN1)NC1=CC=C(C=C1)Cl)C#N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
